![molecular formula C15H12FN3O2S B2383853 N'-(4-fluoro-1,3-benzothiazol-2-yl)-4-methoxybenzohydrazide CAS No. 851978-72-8](/img/structure/B2383853.png)
N'-(4-fluoro-1,3-benzothiazol-2-yl)-4-methoxybenzohydrazide
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Overview
Description
Benzothiazoles are heterocyclic compounds with a benzene ring fused to a thiazole ring. They are known for their diverse pharmacological activities, such as antimicrobial, antifungal, and anticancer properties .
Molecular Structure Analysis
The molecular structure of benzothiazoles typically consists of a benzene ring fused to a thiazole ring. The presence of a fluorine atom and a methoxy group in the molecule could influence its reactivity and biological activity .Chemical Reactions Analysis
Benzothiazoles can undergo various chemical reactions, including electrophilic substitution, nucleophilic substitution, and addition reactions . The specific chemical reactions of “N’-(4-fluoro-1,3-benzothiazol-2-yl)-4-methoxybenzohydrazide” are not documented.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Benzothiazoles are generally stable compounds. They may exhibit fluorescence, making them useful in certain applications . The specific properties of “N’-(4-fluoro-1,3-benzothiazol-2-yl)-4-methoxybenzohydrazide” are not available.Scientific Research Applications
- Thiazoles, including our compound, have been investigated for their antioxidant potential. Antioxidants play a crucial role in neutralizing free radicals and protecting cells from oxidative damage. By scavenging reactive oxygen species, these compounds contribute to overall health and disease prevention .
- Thiazole derivatives have shown promise as analgesics and anti-inflammatory agents. Their ability to modulate pain perception and reduce inflammation makes them relevant for managing pain conditions and inflammatory diseases .
- Thiazoles exhibit antimicrobial and antifungal properties. Researchers have explored their effectiveness against various pathogens, including bacteria and fungi. Our compound may contribute to combating infections and supporting antibiotic therapy .
- Investigations into thiazole derivatives have revealed antiviral activity. While more research is needed, these compounds could be valuable in the fight against viral infections .
- Thiazoles have been studied for their neuroprotective properties. They may help prevent or mitigate neurodegenerative conditions by preserving neuronal function and reducing oxidative stress .
- Some thiazole derivatives exhibit antitumor and cytotoxic effects. For instance, certain synthesized compounds have demonstrated potent activity against cancer cells. These findings open avenues for further exploration in cancer therapy .
Antioxidant Properties
Analgesic and Anti-Inflammatory Effects
Antimicrobial and Antifungal Activity
Antiviral Potential
Neuroprotective Effects
Antitumor and Cytotoxic Activity
Mechanism of Action
Target of Action
Compounds with similar structures, such as benzothiazole derivatives, have been found to exhibit anti-inflammatory activity by inhibiting cyclooxygenase enzymes (cox-1 and cox-2) . These enzymes play a crucial role in the inflammatory response by catalyzing the conversion of arachidonic acid to prostaglandins .
Mode of Action
This inhibition results in a decrease in the production of prostaglandins, which are key mediators of inflammation and pain .
Biochemical Pathways
The inhibition of COX enzymes affects the arachidonic acid pathway, leading to a decrease in the production of prostaglandins . Prostaglandins are involved in various physiological processes, including inflammation, pain perception, and fever generation. Therefore, the inhibition of these enzymes can lead to anti-inflammatory and analgesic effects .
Pharmacokinetics
Thiazole compounds are generally known to have good absorption, distribution, metabolism, and excretion (adme) properties . These properties can impact the bioavailability of the compound, influencing its therapeutic effectiveness .
Result of Action
The inhibition of COX enzymes by benzothiazole derivatives can lead to a decrease in the production of prostaglandins . This can result in anti-inflammatory and analgesic effects, as prostaglandins are key mediators of inflammation and pain .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N'-(4-fluoro-1,3-benzothiazol-2-yl)-4-methoxybenzohydrazide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12FN3O2S/c1-21-10-7-5-9(6-8-10)14(20)18-19-15-17-13-11(16)3-2-4-12(13)22-15/h2-8H,1H3,(H,17,19)(H,18,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTDHTZBTBCEXSP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NNC2=NC3=C(C=CC=C3S2)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12FN3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(4-fluorobenzo[d]thiazol-2-yl)-4-methoxybenzohydrazide |
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